Cas no 62094-65-9 (3(2H)-Isothiazolone, 5-chloro-2,4-dimethyl-)

• Product Name: 3(2H)-Isothiazolone, 5-chloro-2,4-dimethyl-
• CAS No: 62094-65-9
• MF: C₅H₆ClNOS
• MW: 163.625238895416
• CID: 458408
• PubChem ID: 19372407
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 5-chloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 5-chloro-2,4-dimethyl-
• 5-chloro-2,4-dimethyl-1,2-thiazol-3-one
• 62094-65-9
• DTXSID90598466
• 5-Chloro-2,4-dimethyl-1,2-thiazol-3(2H)-one
• SCHEMBL9131122

• Inchi： 1S/C5H6ClNOS/c1-3-4(6)9-7(2)5(3)8/h1-2H3
• InChI Key： AKRKCNUVZIPWRO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(N(C)S1)=O

Computed Properties

• Exact Mass: 162.98598
• Monoisotopic Mass: 162.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides